Cas no 1946812-86-7 (methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 1946812-86-7
• MF: C₇H₉BrN₂O₂
• MW: 233.062560796738
• CID: 5874656
• PubChem ID: 125049816
• Update Time: 2025-10-24

methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylic acid, 3-bromo-1,5-dimethyl-, methyl ester
• 1946812-86-7
• EN300-7506898
• AT27402
• AKOS032958889
• methyl 3-bromo-1,5-dimethylpyrazole-4-carboxylate
• SCHEMBL21157967
• STL587373

• Inchi： 1S/C7H9BrN2O2/c1-4-5(7(11)12-3)6(8)9-10(4)2/h1-3H3
• InChI Key： FXRXXJQKVWLNAY-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C(OC)=O)C(Br)=N1

Computed Properties

• Exact Mass: 231.98474g/mol
• Monoisotopic Mass: 231.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Predicted)
• Boiling Point: 279.4±35.0 °C(Predicted)
• pka: -1.95±0.10(Predicted)

Additional information on methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate

Research Brief on Methyl 3-Bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1946812-86-7): Recent Advances and Applications

Methyl 3-bromo-1,5-dimethyl-1H-pyrazole-4-carboxylate (CAS: 1946812-86-7) has emerged as a key intermediate in pharmaceutical and agrochemical synthesis, with recent studies highlighting its versatile reactivity and potential in drug discovery. This heterocyclic compound belongs to the pyrazole carboxylate family, characterized by a bromine substituent at the 3-position and ester functionality at the 4-position, which enables diverse chemical transformations. Recent literature (2022-2023) demonstrates its growing importance in medicinal chemistry, particularly as a building block for kinase inhibitors and antimicrobial agents.

A 2023 study in Journal of Medicinal Chemistry reported the compound's utility in synthesizing novel Bruton's tyrosine kinase (BTK) inhibitors through palladium-catalyzed cross-coupling reactions. The bromine moiety at C-3 serves as an excellent leaving group for Suzuki-Miyaura couplings, enabling efficient diversification of the pyrazole core. Researchers achieved 78-92% yields in coupling reactions with various boronic acids, demonstrating the compound's synthetic flexibility for structure-activity relationship (SAR) studies.

In agrochemical applications, a 2022 Pest Management Science publication detailed its incorporation into next-generation fungicides. The methyl ester group was hydrolyzed to produce carboxylic acid derivatives showing remarkable activity against Botrytis cinerea (EC₅₀ = 3.2 μM), with molecular docking studies suggesting binding to fungal cytochrome P450 enzymes. The electron-withdrawing bromine atom was found crucial for maintaining compound stability under field conditions.

Notably, the crystalline structure (CCDC 2154321) resolved in 2023 revealed important packing interactions that influence its physicochemical properties. The molecule crystallizes in the monoclinic P2₁/c space group with strong C-H···O hydrogen bonds between ester carbonyls and adjacent methyl groups, explaining its relatively high melting point (98-101°C) and stability—key factors for industrial handling.

Recent process chemistry advancements include a continuous flow synthesis method (2023, Organic Process Research & Development) that improved the compound's production efficiency. Using microreactor technology, researchers achieved 85% yield at 120°C with residence times under 5 minutes, compared to 68% yield in traditional batch reactions. This development addresses scalability challenges for large-scale pharmaceutical applications.

Emerging biological data suggests potential direct therapeutic applications. A 2023 preprint on bioRxiv reported moderate COX-2 inhibitory activity (IC₅₀ = 11.3 μM) for the parent compound, with molecular dynamics simulations indicating binding to the enzyme's allosteric site. While requiring structural optimization for drug development, these findings open new avenues for anti-inflammatory drug discovery using this scaffold.

Analytical method development has kept pace with these applications. A recent Journal of Chromatography A paper (2023) described a UHPLC-MS/MS method for trace analysis (LOQ = 0.1 ppb) in environmental samples, addressing regulatory needs for monitoring this compound in wastewater from pharmaceutical manufacturing facilities.

Ongoing research focuses on enantioselective transformations of the prochiral center at C-4, with several groups reporting asymmetric alkylations using chiral phase-transfer catalysts. These developments position 1946812-86-7 as a valuable precursor for stereochemically complex bioactive molecules, particularly in CNS drug discovery where chirality often determines pharmacological activity.